Cas no 85111-44-0 ( )
structure
Product Name:
CAS No:85111-44-0
MF:C17H11NS
MW:261.340942621231
CID:990024
PubChem ID:237070
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-benzothiophen-2-yl)quinoline
- 2-benzothienylquinoline
- 85111-44-0
- NCGC00184239-01
- CHEMBL2134265
- NSC-40283
- NCGC00184239-02
- 2-(1-benzothien-2-yl)quinoline
- SCHEMBL2208526
- Quinoline, 2-benzo[b]thien-2-yl-
- AQ-738/42399562
- DTXSID10285043
- Quinoline, 2-(2-thianaphthenyl)-
- NSC40283
- (benzo[b]thiophen-2-yl)quinoline
-
-
- Inchi: 1S/C17H11NS/c1-3-7-14-12(5-1)9-10-15(18-14)17-11-13-6-2-4-8-16(13)19-17/h1-11H
- InChI Key: WIODVQPPNKPCJA-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2C=C1C1C=CC2C=CC=CC=2N=1
Computed Properties
- Exact Mass: 261.06100
- Monoisotopic Mass: 261.06122053g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- PSA: 41.13000
- LogP: 5.11650
Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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